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Compound of Interest

Compound Name: Sudan red 7B-d5
Cat. No.: B15558912
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for
Sudan Red 7B-d5. It is intended to serve as a valuable resource for researchers and scientists
utilizing this compound, particularly as an internal standard in quantitative analyses. This
document compiles known spectroscopic properties and outlines detailed experimental
protocols for its characterization.

Chemical Structure and Properties

Sudan Red 7B-d5 is the deuterated form of Sudan Red 7B, an azo dye. The "-d5" designation
indicates the presence of five deuterium atoms, which are most likely located on the terminal
phenyl ring, a common labeling pattern for internal standards used in mass spectrometry. This
substitution results in a predictable mass shift, allowing it to be distinguished from its non-
deuterated counterpart.

Chemical Formula: C24H16DsNs

Molecular Weight: Approximately 384.5 g/mol (non-deuterated: ~379.46 g/mol )
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Appearance: A solid, dark-red powder.[1]

Solubility: Soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide
(DMSO), and ethanol.[2][3]

Spectroscopic Data

The following tables summarize the key spectroscopic data for Sudan Red 7B. It is important to
note that while UV-Vis data is readily available for the non-deuterated form and is expected to
be nearly identical for the deuterated version, specific mass spectrometry and NMR data for
Sudan Red 7B-d5 are not widely published. The provided mass spectrometry data is inferred
based on its common use as an internal standard.

Visible €

Parameter Value Solvent
Amax 525 nm[2][3][4][5] Not specified
Amax 528 nm[6] Not specified

Mass Spectrometry (Inferred for Sudan Red 7B-d5)

As Sudan Red 7B-d5 is primarily used as an internal standard in LC-MS/MS analysis, its mass
spectrum is characterized by a mass shift of +5 amu compared to the unlabeled compound.

lonization Mode Precursor lon (m/z) Major Fragment lons (m/z)

Fragments corresponding to

the loss of the deuterated
ESI+ ~385.2 phenyl group and other

characteristic cleavages of the

azo bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed NMR spectra for Sudan Red 7B-d5 are not publicly available. The *H NMR spectrum
would be expected to show a significant reduction in the signals corresponding to the protons
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on the deuterated phenyl ring. The 13C NMR would show subtle shifts for the carbons attached
to deuterium.

Experimental Protocols

The following protocols are based on established methods for the analysis of Sudan dyes and
provide a framework for obtaining spectroscopic data for Sudan Red 7B-d5.

UV-Visible Spectroscopy

Objective: To determine the maximum absorption wavelength (Amax) of Sudan Red 7B-d5.
Materials:

Sudan Red 7B-d5

Spectrophotometric grade ethanol

Quartz cuvettes

UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of Sudan Red 7B-d5 in ethanol (e.g., 1 mg/mL).

From the stock solution, prepare a dilute working solution (e.g., 10 pg/mL) in ethanol.

Use ethanol as a blank to zero the spectrophotometer.

Record the absorbance spectrum of the working solution over a wavelength range of 200-
800 nm.

Identify the wavelength of maximum absorbance (Amax).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
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Objective: To determine the mass-to-charge ratio (m/z) of the parent ion and its major
fragments. Sudan Red 7B-d5 is often used as an internal standard for the quantification of
other Sudan dyes.[7]

Materials:

e Sudan Red 7B-d5 solution (e.g., 1 pg/mL in acetonitrile)[8]

o LC-MS grade acetonitrile

e LC-MS grade water

e Formic acid

e A C18 liquid chromatography column

+ Atandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

o Chromatographic Conditions:

o Mobile Phase A: Water with 0.1% formic acid

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A suitable gradient to ensure separation from other analytes (e.g., starting with
95% A and ramping to 95% B).

o Flow Rate: 0.3 mL/min

o Column Temperature: 40 °C

e Mass Spectrometry Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+)

o Scan Mode: Full scan to determine the parent ion, followed by product ion scan to identify
major fragments.
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o Capillary Voltage: 3.5 kV
o Source Temperature: 150 °C

o Desolvation Temperature: 350 °C

¢ Inject the Sudan Red 7B-d5 solution into the LC-MS/MS system and acquire the data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra to confirm the structure and deuteration pattern.
Materials:

Sudan Red 7B-d5

Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-d6)

NMR tubes

NMR spectrometer

Procedure:

Dissolve a sufficient amount of Sudan Red 7B-d5 in the chosen deuterated solvent.

Transfer the solution to an NMR tube.

Acquire *H and 3C NMR spectra according to the instrument's standard operating
procedures.

Process the spectra to identify chemical shifts and coupling constants.

Visualizations
Experimental Workflow for LC-MS/MS Analysis
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Click to download full resolution via product page

Caption: LC-MS/MS analysis workflow for Sudan Red 7B-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. medchemexpress.com [medchemexpress.com]

3. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D20 Facilitated Selective H-D
Exchange Reactions - PMC [pmc.ncbi.nim.nih.gov]

4. Synthesis of stereospecifically deuterated phenylalamines and determination of their
configuration - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-the-spectroscopic-data-of-sudan-red-7b-d5
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-sudan-red-7b-d5
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-the-spectroscopic-data-of-sudan-red-7b-d5
https://www.benchchem.com/product/b15558912?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/H-NMR-spectrum-of-the-thiamine-TBDA-azo-dye-in-deuterated-DMSO_fig3_363376202
https://www.medchemexpress.com/sudan-red-7b-d5.html?locale=ko-KR
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8840159/
https://pubmed.ncbi.nlm.nih.gov/13996/
https://pubmed.ncbi.nlm.nih.gov/13996/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 5. scispace.com [scispace.com]

e 6. researchgate.net [researchgate.net]

e 7. laborindo.com [laborindo.com]

e 8. organicchemistrytutor.com [organicchemistrytutor.com]

o To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Sudan Red 7B-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558912/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-sudan-red-7b-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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